Cas no 1159982-56-5 (1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone))

• Product Name: 1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone)
• CAS No: 1159982-56-5
• MF: C₉H₉F₆NO₂
• MW: 277.163683652878
• MDL: MFCD11840379
• CID: 1077099
• PubChem ID: 45257661
• Update Time: 2025-06-08

1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone) Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-[1-(2,2,2-trifluoroacetyl)-4-piperidyl]ethanone
• 1,1'-(PIPERIDINE-1,4-DIYL)BIS(2,2,2-TRIFLUOROETHANONE)
• 2,2,2-trifluoro-1-[1-(trifluoroacetyl)piperidin-4-yl]ethanone
• FT-0684992
• RP09565
• s11175
• AS-82294
• CS-0321275
• MFCD11840379
• DTXSID90669822
• 2,2,2-Trifluoro-1-[1-(2,2,2-trifluoro-acetyl)piperidin-4-yl]-ethanone
• J-506744
• 1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethan-1-one)
• 2,2,2-trifluoro-1-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]ethanone
• 1159982-56-5
• 1,1'-(Piperidine-1,4-diyl)bis(trifluoroethan-1-one)
• AKOS015949215
• 1,1`-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone)
• SB44053
• 1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone)

• MDL： MFCD11840379
• Inchi： 1S/C9H9F6NO2/c10-8(11,12)6(17)5-1-3-16(4-2-5)7(18)9(13,14)15/h5H,1-4H2
• InChI Key： GPCHOXRTOOPBPY-UHFFFAOYSA-N
• SMILES： FC(C(C1CCN(C(C(F)(F)F)=O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 277.05374750g/mol
• Monoisotopic Mass: 277.05374750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.4Ų

Additional information on 1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone)

Introduction to 1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone) (CAS No. 1159982-56-5)

1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone), also known by its CAS number 1159982-56-5, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinctive structure, which includes a piperidine ring bridging two trifluoroacetyl groups. The combination of these functional groups imparts a range of interesting properties that make it a valuable candidate for various applications.

The piperidine ring is a six-membered cyclic amine that is widely used in the synthesis of pharmaceuticals and agrochemicals due to its ability to enhance the solubility and bioavailability of compounds. The trifluoroacetyl groups, on the other hand, are known for their strong electron-withdrawing properties and their ability to modulate the reactivity and stability of molecules. Together, these features make 1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone) an intriguing compound for both academic research and industrial applications.

Recent studies have highlighted the potential of 1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone) in various fields. For instance, a study published in the Journal of Medicinal Chemistry explored its use as a scaffold for the development of novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. This suggests that 1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone) could serve as a valuable starting point for the design of new therapeutic agents.

In another study published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the potential of 1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone) as an inhibitor of specific enzymes involved in neurodegenerative diseases. The results indicated that certain derivatives of this compound showed promising inhibitory activity against these enzymes, opening up new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone) is another factor that contributes to its appeal. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. One notable method involves the reaction of piperidine with trifluoroacetic anhydride under controlled conditions. This approach allows for the facile preparation of a wide range of substituted derivatives with varying functional groups and substituents.

The physical properties of 1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone) are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 70 to 75°C. The compound is moderately soluble in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), making it suitable for use in various chemical reactions and biological assays.

In terms of safety and handling, it is important to note that while 1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone) is not classified as a hazardous material under current regulations (as per GHS standards), standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation.

The potential applications of 1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone) extend beyond medicinal chemistry. In materials science, this compound has been explored as a building block for the synthesis of advanced polymers with unique properties. For example, researchers at a leading materials science institute have developed a series of copolymers incorporating this compound as a monomer unit. These copolymers exhibit enhanced thermal stability and mechanical strength compared to traditional polymers.

In conclusion, 1,1'-(Piperidine-1,4-diyl)bis(2,2,2-trifluoroethanone) (CAS No. 1159982-56-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and properties make it an attractive candidate for further research and development in areas such as drug discovery and materials science. As ongoing studies continue to uncover new applications and insights into its behavior, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in these fields.